Cas no 1214381-90-4 (Ethyl 2-methoxy-5-(pyridin-4-yl)benzoate)

• Product Name: Ethyl 2-methoxy-5-(pyridin-4-yl)benzoate
• CAS No: 1214381-90-4
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 4960680
• Update Time: 2025-05-19

Ethyl 2-methoxy-5-(pyridin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methoxy-5-(pyridin-4-yl)benzoate
• Ethyl 2-methoxy-5-(pyridin-4-yl)benzoate

• Inchi： 1S/C15H15NO3/c1-3-19-15(17)13-10-12(4-5-14(13)18-2)11-6-8-16-9-7-11/h4-10H,3H2,1-2H3
• InChI Key： ODGXKUXPIHZSFC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C=CN=CC=2)C=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-methoxy-5-(pyridin-4-yl)benzoate

Ethyl 2-methoxy-5-(pyridin-4-yl)benzoate (CAS No. 1214381-90-4): A Comprehensive Overview

Ethyl 2-methoxy-5-(pyridin-4-yl)benzoate, identified by the CAS registry number 1214381-90-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure featuring a benzoate ester group and a pyridine substituent, has garnered attention due to its potential applications in drug design, agrochemicals, and advanced materials. The molecule's structure, comprising a benzene ring substituted with a methoxy group at position 2 and a pyridin-4-yl group at position 5, makes it a versatile building block for further chemical modifications.

The synthesis of Ethyl 2-methoxy-5-(pyridin-4-yl)benzoate typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, significantly reducing reaction times and improving yields. These developments underscore the importance of sustainable practices in modern chemical synthesis.

One of the most intriguing aspects of Ethyl 2-methoxy-5-(pyridin-4-yl)benzoate is its potential as a precursor for bioactive molecules. The presence of the pyridine ring introduces unique electronic properties to the compound, which can be exploited in medicinal chemistry to design drugs targeting specific biological pathways. Recent studies have highlighted the role of such heterocyclic compounds in modulating enzyme activity and receptor binding, paving the way for novel therapeutic agents.

In addition to its role in drug discovery, Ethyl 2-methoxy-5-(pyridin-4-yl)benzoate has shown promise in agrochemical applications. Its ability to interact with plant metabolic pathways suggests potential use as a growth regulator or pest control agent. Researchers have also investigated its photophysical properties, which could be harnessed in the development of advanced materials such as organic semiconductors or light-emitting diodes (LEDs). These findings demonstrate the compound's versatility across multiple disciplines.

The structural versatility of Ethyl 2-methoxy-5-(pyridin-4-yl)benzoate is further evidenced by its ability to undergo various functional group transformations. For example, the ester group can be hydrolyzed under specific conditions to yield the corresponding carboxylic acid derivative, which may exhibit different reactivity and biological activity. Such transformations highlight the importance of understanding the compound's reactivity profiles for optimizing its applications.

From an analytical standpoint, Ethyl 2-methoxy-5-(pyridin-4-yL)benzoate has been extensively characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies provide insights into its molecular geometry, electronic distribution, and intermolecular interactions, which are critical for predicting its behavior in different chemical environments.

In conclusion, Ethyl 2-methoxy-5-(pyridin-4-yL)benzoate (CAS No. 121438190) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool in various scientific domains. As research continues to uncover new facets of this compound's potential, it is poised to play an increasingly important role in both academic and industrial settings.